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Compound Name: 4-0O-Cinnamoylquinic acid

Cat. No.: B11928756

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-O-Cinnamoylquinic acid, a
derivative of quinic acid belonging to the hydroxycinnamic acid family. This document
consolidates essential chemical identifiers, detailed experimental protocols for its enzymatic
synthesis, and an analysis of its known biological activities. The information is tailored for
researchers in pharmacology, natural product chemistry, and drug development, offering a
foundational resource for further investigation and application of this compound.

Chemical Identification and Properties

4-O-Cinnamoylquinic acid is a natural compound that has been identified and synthesized for
research purposes. Its core structure consists of a quinic acid moiety esterified with a
cinnamoyl group at the 4-position.
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Identifier Value Source

(1R,3R,4R,5R)-4-

(cinnamoyloxy)-1,3,5- Inferred from related
IUPAC Name

trihydroxycyclohexanecarboxyli  compounds

c acid
CAS Number 5509-70-6 [11[2113114]
Molecular Formula C16H1807 [1112]14]
Molecular Weight 322.31 g/mol [1112]

Biological Activity and Potential Applications

The biological activities of many hydroxycinnamoyl-quinic acids, such as antioxidant, anti-
inflammatory, antimicrobial, and neuroprotective effects, are well-documented.[5] While
research specifically on 4-O-Cinnamoylquinic acid is still emerging, initial studies and the
activities of related compounds suggest its potential in several therapeutic areas.

Antioxidant and Anti-inflammatory Potential

One of the key reported biological activities of 4-O-Cinnamoylquinic acid is its ability to inhibit
the generation of superoxide anions in human neutrophils.[1] Superoxide is a reactive oxygen
species (ROS) implicated in oxidative stress and inflammatory processes. The inhibition of its
production suggests that 4-O-Cinnamoylquinic acid may have applications as an antioxidant
and anti-inflammatory agent.

While direct studies on the effect of 4-O-Cinnamoylquinic acid on inflammatory signaling
pathways like NF-kB and MAPK are not yet available, a related compound, 4,5-dicaffeoylquinic
acid, has been shown to exert anti-inflammatory effects by suppressing the activation of these
pathways.[1][6] This suggests a potential mechanism of action for 4-O-Cinnamoylquinic acid
that warrants further investigation.

Experimental Protocols

The following is a detailed methodology for the enzymatic synthesis of 4-O-Cinnamoylquinic
acid, adapted from established research protocols.[6][7] This chemoenzymatic approach offers
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high regioselectivity and is a valuable method for producing this and related compounds for
research purposes.

Enzymatic Synthesis of Methyl 4-O-Cinnamoylquinate

Objective: To synthesize methyl 4-O-cinnamoylquinate through enzymatic transesterification of
methyl quinate with vinyl cinnamate using Candida antarctica lipase A (CAL-A).

Materials:

e Methyl quinate

e Vinyl cinnamate

o Candida antarctica lipase A (CAL-A), immobilized

o tert-Butyl methyl ether (TBME), anhydrous

e Molecular sieves, 4 A

e Inert gas (e.g., Argon or Nitrogen)

o Standard laboratory glassware and magnetic stirrer
e Reaction monitoring equipment (e.g., TLC or HPLC)
 Purification apparatus (e.g., column chromatography system)
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve
methyl quinate in anhydrous TBME.

o Addition of Reagents: To the solution, add vinyl cinnamate and immobilized CAL-A. The
molar ratio of methyl quinate to vinyl cinnamate should be optimized, but a 1:1 or slight
excess of the vinyl cinnamate is a typical starting point. The amount of enzyme will depend
on its activity and should be determined based on supplier specifications or preliminary
experiments.
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« Incubation: Add activated 4 A molecular sieves to the reaction mixture to remove any
residual water. Seal the flask and stir the mixture at a controlled temperature (e.g., 40 °C).

» Reaction Monitoring: Monitor the progress of the reaction periodically by taking small
aliquots and analyzing them by Thin Layer Chromatography (TLC) or High-Performance
Liquid Chromatography (HPLC) to determine the consumption of the starting materials and
the formation of the product.

» Enzyme Removal: Once the reaction has reached completion (or the desired conversion),
filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and
potentially be reused.

 Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The
resulting crude product can be purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure
methyl 4-O-cinnamoylquinate.

o Characterization: Confirm the identity and purity of the synthesized compound using
analytical techniques such as *H NMR, 3C NMR, and mass spectrometry.

Diagrams and Workflows
Enzymatic Synthesis Workflow

The following diagram illustrates the key steps in the enzymatic synthesis of methyl 4-O-
cinnamoylquinate.
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Workflow for the Enzymatic Synthesis of Methyl 4-O-Cinnamoylquinate
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Caption: Enzymatic Synthesis Workflow for Methyl 4-O-Cinnamoylquinate.
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Potential Anti-inflammatory Signaling Pathway

Based on the activity of related compounds, the following diagram illustrates a hypothetical
signaling pathway that 4-O-Cinnamoylquinic acid might inhibit. Further research is needed to
confirm its specific molecular targets.

Hypothesized Anti-inflammatory Action of 4-O-Cinnamoylquinic Acid
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Caption: Hypothesized Anti-inflammatory Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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